Cas no 896016-19-6 (6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate)

• Product Name: 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate
• CAS No: 896016-19-6
• MF: C₁₇H₁₂N₄O₇S₂
• MW: 448.429780960083
• CID: 6431473
• PubChem ID: 18572875
• Update Time: 2025-07-14

6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate
• 6-{[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate
• F2532-0072
• SR-01000021272-1
• AKOS024268680
• [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-nitrobenzoate
• 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-nitrobenzoate
• SR-01000021272
• 896016-19-6

• Inchi： 1S/C17H12N4O7S2/c1-9(22)18-16-19-20-17(30-16)29-8-12-6-13(23)14(7-27-12)28-15(24)10-2-4-11(5-3-10)21(25)26/h2-7H,8H2,1H3,(H,18,19,22)
• InChI Key： IRKQGEQXVTZXFI-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NN=C(NC(=O)C)S2)OC=1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 448.01474108g/mol
• Monoisotopic Mass: 448.01474108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 207Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate

Introduction to 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate (CAS No. 896016-19-6) and Its Applications in Modern Chemical Biology

The compound 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate, identified by the CAS number 896016-19-6, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and biological activities. The presence of multiple functional groups, including a thiadiazole core, an acetamide moiety, and a nitro-substituted benzoate group, endows this molecule with a rich chemical profile that makes it a valuable candidate for further exploration.

One of the most striking aspects of this compound is its thiadiazole scaffold. Thiadiazoles are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 5-acetamido substituent on the thiadiazole ring introduces an amide group, which can participate in hydrogen bonding interactions and influence the compound's solubility and bioavailability. This modification is particularly interesting because it can enhance the compound's ability to interact with biological targets such as enzymes and receptors.

The sulfanylmethyl group attached to the thiadiazole ring is another critical feature that contributes to the compound's reactivity and functionality. Sulfanyl groups are known to exhibit various chemical properties, including nucleophilicity and electrophilicity, which can be exploited in drug design and synthesis. In particular, the sulfanylmethyl moiety can serve as a versatile handle for further derivatization, allowing researchers to tailor the compound's properties for specific applications.

The 4-nitrobenzoate portion of the molecule adds another layer of complexity and potential functionality. Nitroaromatic compounds are widely studied due to their diverse biological effects, ranging from analgesic to antitumor activities. The nitro group can be reduced to an amine under certain conditions, which can open up new pathways for chemical modification and biological evaluation. Additionally, the benzoate ester group can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent advancements in chemical biology have highlighted the importance of small molecules with multifunctional scaffolds in drug discovery. The combination of a thiadiazole core with other functional groups like acetamide and nitrobenzoate creates a molecule that is both structurally complex and biologically relevant. This complexity allows for multiple points of interaction with biological targets, potentially leading to synergistic effects that enhance therapeutic efficacy.

In terms of research applications, 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate (CAS No. 896016-19-6) could serve as a valuable tool in various areas of study. For instance, its structural features make it a promising candidate for investigating enzyme inhibition or receptor binding mechanisms. The presence of multiple reactive sites allows chemists to explore different synthetic pathways, potentially leading to novel derivatives with improved properties.

Moreover, the compound's potential role in modulating biological pathways has sparked interest in its use as an intermediate in drug development. Researchers may leverage its unique structure to design molecules that target specific diseases or conditions more effectively. The ability to modify various functional groups provides flexibility in optimizing potency, selectivity, and pharmacokinetic profiles.

The field of medicinal chemistry has seen significant progress in recent years due to the development of innovative synthetic methods and computational tools. These advancements have enabled scientists to rapidly screen large libraries of compounds for biological activity. In this context, 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate (CAS No. 896016-19-6) could be a key component in high-throughput screening campaigns aimed at identifying new therapeutic agents.

Another exciting aspect of this compound is its potential application in materials science. The unique combination of heterocyclic rings and functional groups can lead to materials with enhanced electronic or optical properties. Such materials could find use in organic electronics, sensors, or other advanced technological applications.

From a synthetic chemistry perspective, 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-ofoxo-H-pyran--yl 4-nitrobenzoate (CAS No., 896016--19--6) offers several opportunities for innovation.. The structural complexity.. allows chemists.. explore diverse synthetic strategies., such as cross-coupling reactions.. or ring-forming transformations.. These approaches could lead.. novel derivatives.. improved properties.. enhanced bioactivity..

In conclusion, 6-{(5-acetamido--1,-3,-4-thiadiazol--2--yl)sulfanylmethyl}-40xo--40H-pyran--3--yl 40nitrobenzoate (CAS No., 896016--19--6) is.. intriguing compound.. significant potential.. chemical biology.. pharmaceutical research.. Its unique structural features.. diverse functional groups make it.. versatile tool.. various applications., from drug discovery.. materials science.. As research continues.. explore its capabilities., it is likely that this molecule will play an increasingly important role.. advancing our understanding.. molecular interactions.. developing new treatments.. human diseases.